Cas no 118380-06-6 (Methyl N-Succinimidyl Adipate)

Methyl N-Succinimidyl Adipate is a bifunctional crosslinking reagent commonly used in bioconjugation and protein modification. Its key advantages include a succinimidyl ester group, which reacts efficiently with primary amines to form stable amide bonds, and a methyl ester group that can be further hydrolyzed or modified. The adipate spacer provides optimal length for flexibility in linking molecules while maintaining reactivity. This compound is particularly useful in peptide synthesis, antibody labeling, and immobilization of biomolecules due to its high specificity and compatibility with aqueous and organic solvents. Its stability under mild conditions ensures reliable performance in diverse biochemical applications.
Methyl N-Succinimidyl Adipate structure
Methyl N-Succinimidyl Adipate structure
Product Name:Methyl N-Succinimidyl Adipate
CAS No:118380-06-6
MF:C11H15NO6
MW:257.239903688431
CID:132941
PubChem ID:4458286
Update Time:2025-10-29

Methyl N-Succinimidyl Adipate Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid,1-(2,5-dioxo-1-pyrrolidinyl) 6-methyl ester
    • Methyl N-Succinimidyl Adipate
    • MSA
    • Methyl N-Succinimidy
    • 6-O-(2,5-dioxopyrrolidin-1-yl) 1-O-methyl hexanedioate
    • 6-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-6-oxohexanoic acid methyl ester
    • methyl-n-succinimidyladipat
    • 6-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-6-oxo-hexanoic Acid Methyl Ester
    • J-003743
    • FT-0628905
    • methyl succinimidyl adipate
    • MS-21583
    • METHYLN-SUCCINIMIDYLADIPATE
    • MFCD01863426
    • Methyl 6-[(2,5-dioxopyrrolidin-1-yl)oxy]-6-oxohexanoate
    • SCHEMBL264567
    • DTXSID20403493
    • ILDXDBSWYJDHAL-UHFFFAOYSA-N
    • 2,5-Dioxopyrrolidin-1-ylmethyladipate
    • 118380-06-6
    • AKOS015908658
    • A1-06568
    • 2,5-Dioxopyrrolidin-1-yl methyl adipate
    • 6-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-6-oxo-hexanoic Acid Methyl Ester; Hexanedioic Acid 1-(2,5-Dioxo-1-pyrrolidinyl) 6-Methyl Ester
    • DB-015615
    • G85346
    • Inchi: 1S/C11H15NO6/c1-17-10(15)4-2-3-5-11(16)18-12-8(13)6-7-9(12)14/h2-7H2,1H3
    • InChI Key: ILDXDBSWYJDHAL-UHFFFAOYSA-N
    • SMILES: O(C(CCCCC(=O)OC)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 257.09000
  • Monoisotopic Mass: 257.08993720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 90Ų

Experimental Properties

  • Density: 1.29
  • Melting Point: 53°C
  • Boiling Point: 356 ºC
  • Flash Point: 169 ºC
  • PSA: 89.98000
  • LogP: 0.26490

Methyl N-Succinimidyl Adipate Pricemore >>

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Methyl N-Succinimidyl Adipate Production Method

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